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Compound of Interest

Compound Name: Biotin methyl ester

Cat. No.: B2797733

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of biotin methyl ester
in various organic solvents. The information is intended to assist researchers and professionals
in the fields of biochemistry, drug development, and bioconjugation in preparing solutions,
designing experiments, and developing formulations involving this important biotin derivative.

Core Data Summary

The solubility of biotin methyl ester is critical for its application in various experimental and
manufacturing processes. The following table summarizes the available quantitative and
gualitative solubility data in common organic solvents.
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o Temperature Molarity
Solvent Solubility . Source
(°C) (approx.)
Dimethyl )
. 60 (with
Sulfoxide 50 mg/mL o 193.5 mM [1]
sonication)
(DMSO)
~10 mg/mL (1 »
Methanol ) Not Specified ~38.7 mM [2]
part in 100)
Acetone Soluble Not Specified - [2]
Methyl Ethyl -
Soluble Not Specified - 2]
Ketone
Benzene Soluble Not Specified - [2]
Cyclohexene Soluble Not Specified -
Saturated -~
Insoluble Not Specified -
Hydrocarbons
Paraffin
Insoluble Not Specified -
Hydrocarbons

Note: The methyl ester group generally enhances the solubility of biotin in organic solvents,
facilitating its use in synthetic chemistry and probe design.

Experimental Protocols

While specific, detailed experimental protocols for determining the solubility of biotin methyl
ester are not widely published, a standard and reliable method is the Saturated Shake-Flask
Method. This method is a cornerstone for measuring thermodynamic equilibrium solubility.

Principle

A surplus of the solid compound (biotin methyl ester) is added to the solvent of interest. The
mixture is agitated at a constant temperature for a sufficient period to allow the solution to
reach equilibrium, at which point the concentration of the dissolved solute is constant. The
concentration of the solute in the saturated solution is then determined analytically.
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Detailed Methodology

o Preparation of Materials:

[e]

Biotin methyl ester (solid, high purity).

o Selected organic solvent (analytical grade or higher).

o Vials with tight-fitting caps (e.g., screw-cap glass vials with PTFE-lined septa).
o Constant temperature shaker or incubator.

o Syringe filters (e.g., 0.22 um PTFE) for clarification.

o Analytical instrumentation for quantification (e.g., HPLC-UV, LC-MS, or a calibrated UV-Vis
spectrophotometer).

o Experimental Procedure:

1. Add an excess amount of biotin methyl ester to a vial. The excess solid should be clearly
visible.

2. Add a known volume of the organic solvent to the vial.
3. Seal the vial tightly to prevent solvent evaporation.

4. Place the vial in a constant temperature shaker set to the desired temperature (e.g., 25
°C).

5. Agitate the mixture for a predetermined time (typically 24-72 hours) to ensure equilibrium
is reached. The presence of undissolved solid at the end of this period confirms saturation.

6. After the equilibration period, allow the vial to stand undisturbed at the same temperature
to let the excess solid settle.

7. Carefully withdraw a sample of the supernatant using a syringe.

8. Immediately filter the sample through a syringe filter to remove any undissolved
micropatrticles.
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9. Dilute the filtered, saturated solution with an appropriate solvent to a concentration within
the linear range of the analytical method.

10. Analyze the concentration of biotin methyl ester in the diluted sample using a validated
analytical method.

e Quantification:

o A calibration curve should be prepared using standard solutions of biotin methyl ester of
known concentrations.

o The concentration of the sample is determined by comparing its analytical response to the
calibration curve.

o The solubility is then calculated by taking into account the dilution factor.

Visualizations
Experimental Workflow for Solubility Determination

The following diagram illustrates the general workflow for the shake-flask method of solubility
determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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